Cas no 320725-47-1 (Squalamine lactate)

• Product Name: Squalamine lactate
• CAS No: 320725-47-1
• MF: C₃₇H₇₁N₃O₈S
• MW: 718.039950609207
• CID: 1453586
• Update Time: 2025-06-08

Squalamine lactate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-hydroxypropanoic acid - (3beta,5alpha,7alpha,24R)-3-({3-[(4-aminobutyl)amino]propyl}amino)-7-hydroxycholestan-24-yl hydrogen sulfate (1:1)
• Squalamine lactate
• squalamine L-lactate
• BB0CTI216I
• Squalamine lactate [USAN]
• MSI 1256F
• C34H65N3O5S.C3H6O3
• Y1924
• Q27274574

• Inchi： 1S/C34H65N3O5S.C3H6O3/c1-23(2)31(42-43(39,40)41)12-9-24(3)27-10-11-28-32-29(14-16-34(27,28)5)33(4)15-13-26(21-25(33)22-30(32)38)37-20-8-19-36-18-7-6-17-35;1-2(4)3(5)6/h23-32,36-38H,6-22,35H2,1-5H3,(H,39,40,41);2,4H,1H3,(H,5,6)/t24-,25-,26+,27-,28+,29+,30-,31-,32+,33+,34-;2-/m10/s1
• InChI Key： JMNXSNUXDHHTKQ-QVMSTPCGSA-N
• SMILES： S(=O)(=O)(O)O[C@@H](C(C)C)CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)NCCCNCCCCN)O.O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 717.49653
• Monoisotopic Mass: 717.49618741 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 17
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200
• Molecular Weight: 718.0

Experimental Properties

• PSA: 191.44

Squalamine lactate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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